Cas no 2411177-56-3 (N-[(7-Methoxy-1-benzofuran-2-yl)methyl]-N-[(1S,2R,4R)-7-oxabicyclo[2.2.1]heptan-2-yl]prop-2-enamide)
N-[(7-Methoxy-1-benzofuran-2-yl)methyl]-N-[(1S,2R,4R)-7-oxabicyclo[2.2.1]heptan-2-yl]prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- N-[(7-Methoxy-1-benzofuran-2-yl)methyl]-N-[(1S,2R,4R)-7-oxabicyclo[2.2.1]heptan-2-yl]prop-2-enamide
- Z4323497110
- rac-N-[(7-methoxy-1-benzofuran-2-yl)methyl]-N-[(1R,2S,4S)-7-oxabicyclo[2.2.1]heptan-2-yl]prop-2-enamide
-
- Inchi: 1S/C19H21NO4/c1-3-18(21)20(15-10-13-7-8-16(15)23-13)11-14-9-12-5-4-6-17(22-2)19(12)24-14/h3-6,9,13,15-16H,1,7-8,10-11H2,2H3/t13-,15-,16+/m1/s1
- InChI Key: ARTIWMPJLSRVQC-BMFZPTHFSA-N
- SMILES: O1[C@@H]2CC[C@H]1[C@@H](C2)N(C(C=C)=O)CC1=CC2C=CC=C(C=2O1)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 496
- XLogP3: 2.9
- Topological Polar Surface Area: 51.9
N-[(7-Methoxy-1-benzofuran-2-yl)methyl]-N-[(1S,2R,4R)-7-oxabicyclo[2.2.1]heptan-2-yl]prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26621459-0.05g |
rac-N-[(7-methoxy-1-benzofuran-2-yl)methyl]-N-[(1R,2S,4S)-7-oxabicyclo[2.2.1]heptan-2-yl]prop-2-enamide |
2411177-56-3 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
N-[(7-Methoxy-1-benzofuran-2-yl)methyl]-N-[(1S,2R,4R)-7-oxabicyclo[2.2.1]heptan-2-yl]prop-2-enamide Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on N-[(7-Methoxy-1-benzofuran-2-yl)methyl]-N-[(1S,2R,4R)-7-oxabicyclo[2.2.1]heptan-2-yl]prop-2-enamide
N-[(7-Methoxy-1-benzofuran-2-yl)methyl]-N-[(1S,2R,4R)-7-oxabicyclo[2.2.1]heptan-2-yl]prop-2-enamide
The compound N-[(7-Methoxy-1-benzofuran-2-yl)methyl]-N-[(1S,2R,4R)-7 oxabicyclo[2.2.1]heptan 2 yl]prop 2 enamide (CAS No: 2411177 56 3) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound is characterized by its complex structure, which includes a benzofuran moiety and a bicyclic system, making it a promising candidate for various biological applications.
The benzofuran component of this molecule is known for its aromatic stability and ability to participate in hydrogen bonding, which are critical for molecular recognition and binding in biological systems. The methoxy group attached to the benzofuran ring further enhances the molecule's solubility and bioavailability, making it more suitable for pharmacological applications.
The bicyclo[2.2.1]heptane system in the compound adds rigidity to the structure, which is essential for maintaining specific conformational requirements in drug design. The oxa substituent within this bicyclic framework introduces additional electronic effects, potentially influencing the molecule's interaction with target proteins or enzymes.
Recent studies have highlighted the importance of such compounds in targeting specific biological pathways, particularly in the context of cancer treatment and neurodegenerative diseases. The prop 2 enamide group within the molecule has been shown to exhibit inhibitory activity against certain kinases, suggesting its potential role as a therapeutic agent.
Furthermore, advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions and stereochemical control. These methods have significantly improved the yield and purity of the compound, making it more accessible for large-scale testing and development.
In terms of pharmacokinetics, preliminary studies indicate that this compound exhibits favorable absorption profiles and moderate clearance rates, which are crucial for its potential use as an orally administered drug. However, further research is required to fully understand its metabolic pathways and bioavailability in different species.
The integration of computational modeling techniques has also provided valuable insights into the molecular interactions of this compound with its target proteins. Molecular docking studies have revealed that the benzofuran and bicyclic moieties play pivotal roles in stabilizing interactions within the active site of target enzymes.
Moreover, recent collaborative efforts between academic institutions and pharmaceutical companies have led to the exploration of this compound as a lead molecule for developing novel therapeutics against chronic inflammatory diseases. Its ability to modulate inflammatory pathways without causing significant cytotoxicity makes it a promising candidate for further preclinical studies.
In conclusion, N [(7 Methoxy 1 benzofuran 2 yl)methyl] N [(1S 2R 4R) 7 oxabicyclo[2 2 1]heptan 2 yl]prop 2 enamide represents a cutting-edge advancement in medicinal chemistry with vast potential across multiple therapeutic areas. As research continues to uncover its full spectrum of biological activities and mechanisms of action, this compound stands at the forefront of innovative drug discovery efforts.
2411177-56-3 (N-[(7-Methoxy-1-benzofuran-2-yl)methyl]-N-[(1S,2R,4R)-7-oxabicyclo[2.2.1]heptan-2-yl]prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)